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Compound of Interest

Compound Name: 6,8-Dioxononanoic acid

Cat. No.: B15375930 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6,8-Dioxononanoic acid was not located.

The following guidance is based on the general principles of laboratory safety, information for

structurally similar chemicals, and established protocols for the disposal of organic acids. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for specific disposal requirements in your location.

This document provides essential safety and logistical information for the proper disposal of

6,8-Dioxononanoic acid, designed for researchers, scientists, and drug development

professionals. The procedures outlined below are intended to ensure the safe handling and

disposal of this chemical, minimizing risks to personnel and the environment.

Hazard Assessment
Based on data for similar compounds, such as 8-Oxononanoic acid, 6,8-Dioxononanoic acid
should be handled as a substance that may cause skin irritation, serious eye irritation, and

potential respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE)

and handling precautions are essential.

Personal Protective Equipment (PPE)
When handling 6,8-Dioxononanoic acid, the following PPE should be worn to ensure personal

safety:
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Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes.[2][3]

Skin Protection: An acid-resistant lab coat, along with long pants and closed-toe shoes,

should be worn.[2]

Hand Protection: Nitrile or neoprene gloves are recommended for handling organic acids.[4]

[5] Ensure gloves are inspected for any signs of degradation before use.

Step-by-Step Disposal Procedure
The primary method for the disposal of 6,8-Dioxononanoic acid involves neutralization

followed by collection as hazardous waste.

Waste Collection:

Collect waste 6,8-Dioxononanoic acid in a designated, properly labeled, and sealed

container.

The container should be made of a material compatible with organic acids and should be

clearly marked as "Hazardous Waste: 6,8-Dioxononanoic Acid".

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Neutralization (for aqueous solutions):

If permissible by your local regulations and you are trained to do so, small quantities of

aqueous solutions can be neutralized.

Work in a well-ventilated fume hood.

Slowly add a weak base, such as sodium bicarbonate (baking soda), to the acidic solution

while stirring.[6][7]

Monitor the pH of the solution using pH paper or a calibrated pH meter.
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Continue adding the base until the pH is within the neutral range specified by your local

wastewater authority (typically between 6 and 9).[8]

Final Disposal:

The neutralized solution, if free of other hazardous materials, may be permissible for drain

disposal with copious amounts of water, subject to local regulations. Always confirm with

your EHS department before any drain disposal.[6]

If drain disposal is not permitted, or for the pure compound and non-aqueous solutions,

the waste must be collected by a licensed hazardous waste disposal company.

Store the sealed and labeled waste container in a designated satellite accumulation area

until pickup.[9]

Spill Cleanup Procedure
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate and Ventilate: Immediately alert others in the area and evacuate if the spill is large

or in a poorly ventilated space. Ensure adequate ventilation.

Don Appropriate PPE: Before attempting to clean the spill, put on all required personal

protective equipment.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material like vermiculite or sand.[10][11]

Neutralize: Cautiously apply a neutralizing agent such as sodium bicarbonate over the spill,

starting from the outside and working inwards.[8][10]

Absorb and Collect: Once the fizzing has stopped and the material is neutralized, absorb the

residue with an inert material.[8][11]

Package Waste: Scoop the absorbed material into a designated hazardous waste container.

Decontaminate: Clean the spill area with soap and water.
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Dispose of Waste: Label the waste container with the contents and "Hazardous Waste" and

arrange for its disposal through your institution's EHS department.

Quantitative Data Summary
Parameter Guideline Value Source

pH for Neutralization 6.0 - 9.0 [8]

Neutralizing Agent Sodium Bicarbonate [6][7][10]

Experimental Protocols
Neutralization of Aqueous 6,8-Dioxononanoic Acid Solution:

Preparation: Don all necessary PPE and work within a certified chemical fume hood. Prepare

a solution of sodium bicarbonate (5-10% in water).

Addition of Base: While gently stirring the aqueous solution of 6,8-Dioxononanoic acid,

slowly add the sodium bicarbonate solution. Be cautious of potential foaming or heat

generation.

pH Monitoring: Periodically check the pH of the solution using pH indicator strips or a

calibrated pH meter.

Completion: Continue adding the basic solution until the pH of the mixture is stable within the

neutral range of 6.0 to 9.0.

Disposal: Follow the final disposal steps as outlined in the procedure above, according to

institutional and local regulations.
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Start: Disposal of
6,8-Dioxononanoic Acid

Assess Hazards:
- Skin/Eye Irritant

- Respiratory Irritant

Don Appropriate PPE:
- Safety Goggles & Face Shield

- Acid-Resistant Lab Coat
- Nitrile/Neoprene Gloves

Collect Waste in a
Labeled, Sealed Container

Is the waste an
aqueous solution?

Neutralize with weak base
(e.g., Sodium Bicarbonate)

to pH 6-9

Yes

Arrange for Hazardous
Waste Collection via EHS

No

Check Local Regulations
for Drain Disposal

Dispose down drain with
copious amounts of water

Permitted Not Permitted

End

Click to download full resolution via product page

Caption: Disposal workflow for 6,8-Dioxononanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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